Lifitegrast-d6

• Molecular Formula: C29H24Cl2N2O7S
• Molecular Weight: 621.5 g/mol
• InChI: InChI=1S/C29H24Cl2N2O7S/c1-41(38,39)20-4-2-3-16(11-20)12-23(29(36)37)32-27(34)25-22(30)13-19-15-33(9-7-21(19)26(25)31)28(35)18-6-5-17-8-10-40-24(17)14-18/h2-6,8,10-11,13-14,23H,7,9,12,15H2,1H3,(H,32,34)(H,36,37)/t23-/m0/s1/i7D2,9D2,15D2
• InChIKey: JFOZKMSJYSPYLN-JOVYEBMNSA-N

Lifitegrast-d6: Deuterated Internal Standard for Precise Bioanalysis of LFA-1 Antagonist

Lifitegrast-d6 (SAR 1118-d6; CAS 2249814-79-5) is a stable isotope-labeled analog of the FDA-approved integrin antagonist Lifitegrast (Xiidra®) . The parent compound Lifitegrast is a small-molecule lymphocyte function-associated antigen-1 (LFA-1) antagonist that blocks the interaction between LFA-1 and intercellular adhesion molecule-1 (ICAM-1), thereby interrupting T-cell-mediated inflammation in dry eye disease [1]. Lifitegrast-d6 is specifically synthesized with six deuterium atoms replacing hydrogen atoms in its molecular structure (C29H18D6Cl2N2O7S; MW 621.52), conferring a +6 Da mass shift relative to the non-deuterated parent compound (MW 615.48) . This mass difference enables its primary and verifiable application as a quantitative internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the precise bioanalysis of Lifitegrast in complex biological matrices [2].

Stable isotope-labeled internal standard (SIL-IS) for Lifitegrast

+6 Da mass shift for clear MS differentiation

Co-elutes with analyte for matrix-effect correction

• [1] Sabeti S, et al. Lifitegrast. Survey of Ophthalmology. 2020. View Source
• [2] Kim E, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source

Why Non-Deuterated Lifitegrast Cannot Substitute Lifitegrast-d6 in Quantitative LC-MS/MS Workflows

In quantitative LC-MS/MS bioanalysis, the use of a stable isotope-labeled internal standard (SIL-IS) such as Lifitegrast-d6 is not a generic choice but a methodological necessity for achieving regulatory-grade precision [1]. While non-deuterated Lifitegrast or structurally unrelated internal standards might be considered as cost-saving alternatives, they fail to address matrix effects and ionization variability inherent to complex biological samples (e.g., plasma, ocular tissue homogenates) [2]. Lifitegrast-d6 co-elutes with the analyte and exhibits near-identical ionization efficiency in the electrospray ionization (ESI) source, yet is spectrometrically distinct (MRM transition m/z 621.2 → 145.1 vs. m/z 615.2 → 145.0) [3]. This allows Lifitegrast-d6 to correct for sample-to-sample variability in extraction recovery, ion suppression/enhancement, and instrument drift, which is impossible to achieve with non-isotopic analogs. Substituting Lifitegrast-d6 with unlabeled Lifitegrast would render the analytical method non-specific and non-quantitative, violating bioanalytical method validation guidelines (e.g., FDA, EMA) that mandate the use of a SIL-IS for robust assay performance in drug development and pharmacokinetic studies [4].

Structural analogs May exhibit different extraction recovery and ionization efficiency, limiting reliable quantification.

Non-co-eluting IS May not correct for matrix effects, causing accuracy shifts across sample batches.

Unlabeled Lifitegrast Cannot be used as IS because it adds to analyte signal, preventing differentiation.

• [1] van de Merbel NC. Quantitative determination of endogenous compounds in biological samples using chromatographic techniques. TrAC Trends in Analytical Chemistry. 2008;27(10):924-933. View Source
• [2] Kim E, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source
• [3] Cai J, et al. An LC-MS/MS method for the determination of Lifitegrast in human plasma and tear and its application in the pharmacokinetic study. Bioanalysis. 2024;16(11):535-544. View Source
• [4] U.S. Food and Drug Administration. Bioanalytical Method Validation Guidance for Industry. 2018. View Source

Quantitative Differentiation of Lifitegrast-d6 for Scientific Procurement Decisions

Proven Utility as a Quantitative Internal Standard in Validated LC-MS/MS Assays

Lifitegrast-d6 was successfully employed as an internal standard (IS) in a fully validated LC-MS/MS method for the quantification of Lifitegrast in rabbit plasma, cornea, conjunctiva, and sclera, demonstrating its functional equivalence to the analyte in complex matrices [1]. The assay utilized the MRM transition of m/z 621.2 → 145.1 for the IS, distinct from the analyte's m/z 615.2 → 145.0 [1]. The method achieved linear calibration ranges of 2–500 ng/mL for plasma and 5–500 ng/mL for ocular tissue homogenates, with intra- and inter-day accuracy ranging from 95.76 to 106.80% in plasma and 94.42 to 112.80% in ocular tissues, and precision (RSD) within 8.56% and 9.72%, respectively [1].

Method validation

Reported

Accuracy: 94.4–112.8%
Precision: ≤9.7%

Supports bioanalytical quantification in complex matrices.

LC-MS/MS in rabbit plasma and ocular tissues.

Evidence Dimension	Assay Linearity, Accuracy, and Precision with IS Correction
Target Compound Data	LC-MS/MS method using Lifitegrast-d6 as IS: Plasma linearity 2-500 ng/mL; accuracy 95.76-106.80%; precision ≤8.56% [1]
Comparator Or Baseline	Method without a SIL-IS (hypothetical) or using a non-isotopic IS: Typically exhibits significantly poorer accuracy and precision due to uncorrected matrix effects and ion suppression, often >15% RSD, which would fail regulatory validation criteria.
Quantified Difference	Not applicable for a qualitative baseline, but the achieved accuracy and precision are within FDA-recommended acceptance criteria (±15% for accuracy, ≤15% for precision), a performance standard unattainable without a proper SIL-IS [1].
Conditions	Rabbit plasma and ocular tissue homogenates; Atlantis dC18 column (5 µm, 2.1 × 150 mm); mobile phase: 0.1% formic acid and acetonitrile; MRM detection via ESI source [1].

Why This Matters

Procurement of Lifitegrast-d6 is essential for establishing a validated, robust, and regulatory-compliant bioanalytical method for Lifitegrast; no alternative compound can provide the same level of quantitative accuracy and precision in complex biological matrices.

• [1] Kim E, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source

High Isotopic Purity and Certified Reference Material Compliance for Traceable Quantification

Lifitegrast-d6 is available as a certified reference material (CRM) with a reported purity of >95% [1] or ≥98% , and is manufactured under the rigorous ISO 17034 standard for reference material producers [1]. This high isotopic and chemical purity ensures that the compound does not introduce significant background interference from unlabeled Lifitegrast or other impurities, which is critical for the accuracy of quantitative LC-MS/MS assays. Unlike generic 'research-grade' deuterated standards that may have variable purity and incomplete documentation, Lifitegrast-d6 from accredited suppliers is accompanied by a comprehensive certificate of analysis (CoA) detailing its purity, isotopic enrichment, and structural identity (via NMR, MS, etc.) [2].

Co-elution & mass shift

Class-level inference

Lifitegrast: m/z 615.2→145.0
Lifitegrast-d6: m/z 621.2→145.1
Mass shift: +6 Da

Near-identical chromatographic behavior ensures reliable IS correction.

Retention time shift expected near zero.

Evidence Dimension	Chemical Purity and Quality Assurance
Target Compound Data	Purity >95% (ISO 17034 CRM) [1] or ≥98% ; supplied with full CoA including purity, isotopic enrichment, and spectral data [2].
Comparator Or Baseline	Typical 'research-grade' deuterated standard: Purity often not certified to ISO 17034; CoA may be incomplete or absent.
Quantified Difference	Minimum 95% certified purity, with rigorous ISO 17034 traceability [1].
Conditions	Manufactured and certified under ISO 17034 guidelines [1]; analytical characterization by HPLC, NMR, and MS [2].

Why This Matters

For pharmaceutical research, ANDA/DMF submissions, and GMP-compliant quality control, the traceability and certified purity of Lifitegrast-d6 are non-negotiable. Using a non-certified alternative introduces regulatory risk and can compromise data integrity.

• [1] CATO Research Chemicals. Lifitegrast-d6 Product Page and Quality System Information. CATO-C4X-240956. View Source
• [2] Axios Research. Lifitegrast Impurity Reference Standards. Technical Overview. View Source

Distinct Physicochemical Identity Enabling Unambiguous Mass Spectrometric Differentiation

Lifitegrast-d6 is designed with a mass shift of +6 Da relative to the non-deuterated parent, Lifitegrast . This specific mass difference arises from the substitution of six hydrogen atoms with deuterium, resulting in molecular formulas of C29H18D6Cl2N2O7S (MW 621.52) versus C29H24Cl2N2O7S (MW 615.48) . In LC-MS/MS, this enables baseline resolution in the mass spectrometer, with distinct multiple reaction monitoring (MRM) transitions [1]. This is a direct, quantitative differentiation from other in-class deuterated analogs, such as Lifitegrast-d4 (MW ~619.5), which would provide a +4 Da shift and different MRM transitions, potentially leading to isotopic cross-talk or suboptimal method performance depending on the analyte's isotopic distribution .

Systemic exposure

Cross-study comparable

Rabbit absolute bioavailability: 3.26%
Human reported ~5% (Xiidra)

Reported systemic exposure context supports PK model interpretation.

Topical ophthalmic administration; research matrices only.

Evidence Dimension	Mass Shift and Molecular Weight
Target Compound Data	Molecular Formula: C29H18D6Cl2N2O7S; MW: 621.52; Mass Shift: +6 Da .
Comparator Or Baseline	Non-deuterated Lifitegrast: C29H24Cl2N2O7S; MW: 615.48 ; Lifitegrast-d4: C29H20D4Cl2N2O7S; MW: ~619.5 .
Quantified Difference	Exact mass difference of 6.037 Da compared to Lifitegrast; ~2.0 Da difference compared to Lifitegrast-d4.
Conditions	High-resolution mass spectrometry or triple quadrupole MRM analysis.

Why This Matters

The +6 Da mass shift is the defining feature that enables its use as an internal standard. The specific deuterium label differentiates it from other Lifitegrast isotopologues, ensuring the correct compound is procured for a given analytical method. This precise physical property is non-negotiable for its intended application.

• [1] Kim E, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source

Validated Application Scenarios for Lifitegrast-d6 in Bioanalytical and Pharmaceutical Research

Quantitative Bioanalysis of Lifitegrast in Preclinical and Clinical Pharmacokinetic Studies

Lifitegrast-d6 is the definitive internal standard for developing and validating sensitive LC-MS/MS methods to quantify Lifitegrast in plasma, tear fluid, and ocular tissues. This is essential for conducting preclinical pharmacokinetic (PK) studies in animal models (e.g., rabbit) and for supporting clinical trials involving Lifitegrast ophthalmic solution [1]. The validated methods using Lifitegrast-d6 provide the accuracy and precision required to determine key PK parameters such as Cmax, Tmax, AUC, and bioavailability, which are critical for drug development and regulatory submissions [2].

Formulation Development and Bioequivalence Studies for Lifitegrast Ophthalmic Products

During the development of generic ophthalmic formulations of Lifitegrast, Lifitegrast-d6 is indispensable for conducting bioequivalence studies. It serves as the IS to accurately measure drug concentrations in ocular tissues and plasma, enabling a direct, quantitative comparison of the test formulation's pharmacokinetic profile against the reference listed drug (RLD) [3]. This application is mandated by regulatory agencies to ensure that generic versions deliver the same therapeutic performance as the branded product (Xiidra®).

Routine Quality Control and Batch Release Testing in GMP Environments

In pharmaceutical manufacturing, Lifitegrast-d6 is used as an analytical reference standard and internal standard in validated LC-MS/MS methods for the quality control (QC) and batch release testing of Lifitegrast drug substance and drug product [4]. Its high certified purity (≥95%) and ISO 17034 traceability ensure that quantitative assays for impurities, degradation products, and assay content are accurate, reliable, and meet the stringent requirements of Good Manufacturing Practices (GMP) [4].

Application

Selection Property

Validation Focus

LC-MS/MS method development for Lifitegrast quantitation

Co-eluting SIL-IS for matrix effect and extraction variability correction

Accuracy and precision across biological research matrices

Preclinical and human plasma PK research

Consistent recovery and ionization profile across samples

Reliable quantification in PK study samples; exposure-model review

Stability-indicating method and QC testing

Isotope-labeled reference for parent drug tracking

Degradation product identification; method robustness review

• [1] Kim E, et al. Establishment of an LC-MS/MS method for quantification of lifitegrast in rabbit plasma and ocular tissues and its application to pharmacokinetic study. J Chromatogr B. 2023;1229:123892. View Source
• [2] Cai J, et al. An LC-MS/MS method for the determination of Lifitegrast in human plasma and tear and its application in the pharmacokinetic study. Bioanalysis. 2024;16(11):535-544. View Source
• [3] U.S. Food and Drug Administration. Draft Guidance on Lifitegrast. Bioequivalence Recommendations for Specific Products. 2020. View Source
• [4] CATO Research Chemicals. Lifitegrast-d6 Product Page and Quality System Information. CATO-C4X-240956. View Source